Cas no 85168-79-2 (1,2-Benzenedicarboxylicacid, isononyl isoundecyl ester (9CI))
85168-79-2 structure
Product Name:1,2-Benzenedicarboxylicacid, isononyl isoundecyl ester (9CI)
CAS No:85168-79-2
MF:C28H46O4
MW:446.662449359894
CID:722036
PubChem ID:44153542
Update Time:2024-03-01
1,2-Benzenedicarboxylicacid, isononyl isoundecyl ester (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Benzenedicarboxylicacid, isononyl isoundecyl ester (9CI)
- 1-O-(9-methyldecyl) 2-O-(7-methyloctyl) benzene-1,2-dicarboxylate
- isononyl isoundecyl phthalate
- Einecs 285-920-2
-
- Inchi: 1S/C28H46O4/c1-23(2)17-11-7-5-6-9-15-21-31-27(29)25-19-13-14-20-26(25)28(30)32-22-16-10-8-12-18-24(3)4/h13-14,19-20,23-24H,5-12,15-18,21-22H2,1-4H3
- InChI Key: RYGBVOASDMNHGN-UHFFFAOYSA-N
- SMILES: C(OCCCCCCCCC(C)C)(=O)C1=CC=CC=C1C(OCCCCCCC(C)C)=O
Computed Properties
- Exact Mass: 446.34
- Monoisotopic Mass: 446.34
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 32
- Rotatable Bond Count: 20
- Complexity: 486
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 10.6
- Topological Polar Surface Area: 52.6A^2
1,2-Benzenedicarboxylicacid, isononyl isoundecyl ester (9CI) Related Literature
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Tong Xu,Dongwei Ma,Chengbo Li,Qian Liu,Siyu Lu,Abdullah M. Asiri,Chun Yang,Xuping Sun Chem. Commun., 2020,56, 3673-3676
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
85168-79-2 (1,2-Benzenedicarboxylicacid, isononyl isoundecyl ester (9CI)) Related Products
- 28553-12-0(Diisononyl phthalate)
- 84-74-2(Dibutyl phthalate)
- 84-75-3(Di-n-hexyl Phthalate)
- 84-77-5(Didecyl Phthalate (~90%))
- 131-18-0(1,2-dipentyl benzene-1,2-dicarboxylate)
- 26761-40-0(Diisodecyl Phthalate (mixture of branched chain isomers))
- 6422-86-2(Dioctyl Terepthalate)
- 27554-26-3(Diisooctyl phthalate)
- 94-46-2(Isopentyl benzoate)
- 117-81-7(Bis(2-ethylhexyl) phthalate)
Recommended suppliers
SunaTech Inc.
Gold Member
CN Supplier
Reagent
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk